Cas no 622794-97-2 ((2Z)-2-(3,4-dichlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl morpholine-4-carboxylate)

• Product Name: (2Z)-2-(3,4-dichlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl morpholine-4-carboxylate
• CAS No: 622794-97-2
• MF: C₂₀H₁₅Cl₂NO₅
• MW: 420.242803812027
• CID: 5417697
• Update Time: 2025-07-09

(2Z)-2-(3,4-dichlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• (Z)-2-(3,4-dichlorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl morpholine-4-carboxylate
• (2Z)-2-(3,4-dichlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl morpholine-4-carboxylate

• Inchi： 1S/C20H15Cl2NO5/c21-15-4-1-12(9-16(15)22)10-18-19(24)14-3-2-13(11-17(14)28-18)27-20(25)23-5-7-26-8-6-23/h1-4,9-11H,5-8H2
• InChI Key： RAXPTKLKBZLPKT-UHFFFAOYSA-N
• SMILES： N1(C(OC2C=C3OC(=CC4=CC=C(Cl)C(Cl)=C4)C(=O)C3=CC=2)=O)CCOCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on (2Z)-2-(3,4-dichlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl morpholine-4-carboxylate

Comprehensive Analysis of (2Z)-2-(3,4-dichlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl morpholine-4-carboxylate (CAS No. 622794-97-2)

The compound (2Z)-2-(3,4-dichlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl morpholine-4-carboxylate (CAS No. 622794-97-2) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and organic synthesis. Its intricate architecture, featuring a benzofuran core linked to a morpholine carboxylate moiety, makes it a subject of interest for researchers exploring novel bioactive compounds. This article delves into its properties, potential applications, and the latest advancements in its study, while addressing common queries and trends in the scientific community.

One of the most frequently searched questions regarding this compound is its synthetic pathway. The synthesis of (2Z)-2-(3,4-dichlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl morpholine-4-carboxylate typically involves multi-step reactions, including condensation, cyclization, and esterification. Researchers often highlight the importance of optimizing reaction conditions to improve yield and purity, which is a hot topic in green chemistry and sustainable synthesis. The compound's stereochemistry, particularly the (2Z)-configuration, is also a critical factor influencing its biological activity.

In recent years, the scientific community has shown growing interest in the pharmacological potential of this compound. Preliminary studies suggest that its unique structure may interact with specific enzyme targets, making it a candidate for further investigation in drug discovery. The 3,4-dichlorophenyl group, in particular, is known to enhance binding affinity in certain biological systems. This aligns with the current trend of exploring heterocyclic compounds for therapeutic applications, a topic frequently searched in academic databases.

Another area of interest is the compound's physicochemical properties. Its solubility, stability, and partition coefficient (LogP) are critical parameters for formulation scientists. These properties are often discussed in forums and publications focusing on drug delivery systems and ADME (Absorption, Distribution, Metabolism, and Excretion) studies. The morpholine-4-carboxylate moiety, for instance, may influence the compound's bioavailability, a key consideration in modern pharmaceutical research.

From an industrial perspective, the scalability of synthesizing (2Z)-2-(3,4-dichlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl morpholine-4-carboxylate is a topic of discussion. Companies are increasingly looking for cost-effective and efficient methods to produce such complex molecules, driven by the demand for high-value intermediates in the pharmaceutical sector. This trend is reflected in the rising number of patents and publications related to its synthesis and applications.

Environmental and safety considerations are also paramount. While the compound is not classified as hazardous, its handling and disposal must adhere to standard laboratory protocols. This aspect is often highlighted in regulatory compliance discussions, especially in regions with stringent chemical safety laws. Researchers are encouraged to explore biodegradable alternatives or catalytic methods to minimize environmental impact, a topic gaining traction in sustainability-focused research.

In conclusion, (2Z)-2-(3,4-dichlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl morpholine-4-carboxylate (CAS No. 622794-97-2) represents a fascinating area of study with broad implications for medicinal chemistry and industrial applications. Its unique structure, combined with the growing body of research, positions it as a compound of significant potential. As the scientific community continues to explore its properties and applications, this molecule is likely to remain a focal point in the search for innovative solutions in healthcare and beyond.